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Introduction

Parathion (O,O-diethyl O-4-nitrophenyl phosphorothioate) is a potent organophosphate
insecticide and acaricide. Despite its historical agricultural significance, its high toxicity to non-
target organisms, including humans, has led to significant restrictions on its use in many parts
of the world. A thorough understanding of its chemical and physical properties is paramount for
toxicological research, the development of antidotes, and the assessment of its environmental
fate. This technical guide provides an in-depth overview of the core chemical and physical
characteristics of pure parathion, methodologies for their determination, and a visualization of
its mechanism of action.

Chemical and Physical Properties

The chemical and physical properties of pure parathion are summarized in the tables below.
These properties are crucial for predicting its behavior in biological systems and the
environment.

Table 1: General and Physical Properties of Pure
Parathion
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Property Value Reference
Pale-yellow to dark-brown

Appearance liquid; white crystalline solid in
pure form.[1]

Odor Garlic-like.[2]

Molecular Formula C10H14NOsPS PubChem

Molecular Weight 291.26 g/mol PubChem

Melting Point 6 °C (43 °F; 279 K)[1] OECD 102; ASTM E324

- _ 375 °C (707 °F; 648 K) at 760

Boiling Point OECD 103
mmHg

Density 1.26 g/cm3 at 25 °C[2] OECD 109

Vapor Pressure 3.78 x 107> mmHg at 20 °C OECD 104

Table 2: Solubility and Partitioning Properties of Pure

Parathion

Property

Value

Reference

Water Solubility

24 mg/L at 25 °C[1]

OECD 105; ASTM E1148

Solubility in Organic Solvents

Miscible with most organic
solvents, including alcohols,
esters, ethers, and aromatic
hydrocarbons. Slightly soluble

in petroleum oils.[2]

Octanol-Water Partition

Coefficient (log Kow)

3.83[3]

OECD 107, 117, 123

Experimental Protocols

The determination of the chemical and physical properties of parathion follows internationally

recognized standardized methods to ensure accuracy and reproducibility. The following are
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summaries of the recommended experimental protocols.

Melting Point Determination (OECD 102 /| ASTM E324)

The melting point is determined using the capillary tube method. A small, uniform sample of
pure parathion is packed into a capillary tube and placed in a calibrated melting point
apparatus. The temperature is raised at a slow, controlled rate. The initial melting point is
recorded as the temperature at which the first drop of liquid appears, and the final melting point
Is the temperature at which the last solid particle melts. The melting range provides an
indication of purity.[1][4]

Boiling Point Determination (OECD 103)

The boiling point is determined using an ebulliometer, which measures the temperature at
which the vapor pressure of the liquid equals the atmospheric pressure. A sample of parathion
is heated, and the temperature of the vapor-liquid equilibrium is recorded. The observed boiling
point is then corrected to standard atmospheric pressure (101.325 kPa).

Vapor Pressure Determination (OECD 104)

The vapor pressure of parathion can be determined using the gas saturation method. A stream
of inert gas is passed through or over a sample of parathion at a constant temperature until
the gas is saturated with the substance's vapor. The amount of substance transported by the
gas is then determined, and the vapor pressure is calculated from the volume of gas and the
amount of transported substance.

Water Solubility Determination (OECD 105/ ASTM
E1148)

The flask method is suitable for determining the water solubility of parathion. An excess
amount of parathion is added to a flask containing purified water. The flask is sealed and
agitated at a constant temperature until equilibrium is reached. The solution is then filtered to
remove any undissolved particles, and the concentration of parathion in the aqueous phase is
determined using a suitable analytical method, such as high-performance liquid
chromatography (HPLC).
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Octanol-Water Partition Coefficient (log Kow)
Determination (OECD 107, 117, 123)

The octanol-water partition coefficient is a measure of a chemical's lipophilicity and is a key
parameter in assessing its environmental fate and bioaccumulation potential.

o Shake Flask Method (OECD 107): A solution of parathion in n-octanol and a solution in
water are prepared and equilibrated in a separatory funnel. After separation of the two
phases, the concentration of parathion in each phase is determined. The partition coefficient
is the ratio of the concentration in the octanol phase to the concentration in the aqueous
phase.

o HPLC Method (OECD 117): This method uses high-performance liquid chromatography to
estimate the log Kow based on the retention time of parathion on a reversed-phase column,
calibrated with reference substances of known log Kow.

¢ Slow-Stirring Method (OECD 123): This method is particularly useful for highly lipophilic
substances and minimizes the formation of micro-droplets that can interfere with the shake-
flask method. The two phases are stirred slowly over a prolonged period to reach equilibrium
before analysis.

Mechanism of Action: Signaling Pathway

Parathion itself is not the primary toxic agent. It undergoes metabolic activation in the liver to
its oxygen analog, paraoxon, which is a potent inhibitor of the enzyme acetylcholinesterase
(AChE).
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Detoxification Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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